Cas no 677334-18-8 (1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXY-5-NITROPHENYL)-)

• Product Name: 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXY-5-NITROPHENYL)-
• CAS No: 677334-18-8
• MF: C₂₁H₁₈N₂O₁₀
• MW: 458.375026226044
• CID: 3196499
• Update Time: 2025-03-18

1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXY-5-NITROPHENYL)- Chemical and Physical Properties

Names and Identifiers

• 1,6-HEPTADIENE-3,5-DIONE, 1,7-BIS(4-HYDROXY-3-METHOXY-5-NITROPHENYL)-
• 1,6-Heptadiene-3,5-dione, 1,7-bis(4-hydroxy-3-methoxy-5-nitrophenyl)- (9CI)

• Inchi： 1S/C21H18N2O10/c1-32-18-9-12(7-16(20(18)26)22(28)29)3-5-14(24)11-15(25)6-4-13-8-17(23(30)31)21(27)19(10-13)33-2/h3-10,26-27H,11H2,1-2H3
• InChI Key： KKNIUAHCSFSFAZ-UHFFFAOYSA-N
• SMILES： C(C1=CC([N+]([O-])=O)=C(O)C(OC)=C1)=CC(=O)CC(=O)C=CC1=CC([N+]([O-])=O)=C(O)C(OC)=C1

Experimental Properties

• Density: 1.471±0.06 g/cm3(Predicted)
• Boiling Point: 647.6±55.0 °C(Predicted)
• pka: 6.28±0.50(Predicted)